2-[[1-[2-(3,5-Dimethylphenoxy)propanoyl]piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one

• IUPAC Name: 2-[[1-[2-(3,5-dimethylphenoxy)propanoyl]piperidin-4-yl]methyl]-5,6,7,8-tetrahydrocinnolin-3-one
• InChI: InChI=1S/C25H33N3O3/c1-17-12-18(2)14-22(13-17)31-19(3)25(30)27-10-8-20(9-11-27)16-28-24(29)15-21-6-4-5-7-23(21)26-28/h12-15,19-20H,4-11,16H2,1-3H3
• InChI Key: IHDMNCXLZRIZIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC(C)C(=O)N2CCC(CC2)CN3C(=O)C=C4CCCCC4=N3)C
• Molecular Formula: C25H33N3O3
• Molecular Weight: 423.5 g/mol

Description

The compound contains several functional groups including a piperidine ring, a tetrahydrocinnolinone ring, and a dimethylphenoxy group. Piperidine is a common structure in many pharmaceutical compounds and plays a significant role in drug design. The tetrahydrocinnolinone ring is a type of heterocyclic compound, which are often found in many natural and synthetic compounds with biological activity.

Chemical Reactions Analysis

Piperidine derivatives can participate in a variety of chemical reactions due to the presence of the nitrogen atom in the ring. The other functional groups in the compound would also influence its reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Piperidine derivatives are known to have a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activity and toxicity. Piperidine derivatives can have a range of biological effects, which could potentially include toxic effects.

Future Directions

The future research on this compound would likely involve further exploration of its synthesis, characterization, and biological activity. Piperidine derivatives are a significant area of research in medicinal chemistry due to their wide range of biological activities.